Cas no 1038-59-1 (Benzenesulfonamide,N-[(cyclooctylamino)carbonyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[(cyclooctylamino)carbonyl]-4-methyl-
• CAS No: 1038-59-1
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 160490
• PubChem ID: 13953
• Update Time: 2025-04-19

Benzenesulfonamide,N-[(cyclooctylamino)carbonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(cyclooctylamino)carbonyl]-4-methyl-
• 1-cyclooctyl-3-(4-methylphenyl)sulfonylurea
• GLYOCTAMIDE
• N-p-Tolylsulfonyl-N'-cyclooctyl-harnstoff
• 1-cyclooctyl-3-(4-methylphenyl)sulfonyl-urea
• N-[(Cyclooctylamino)carbonyl]-4-methylbenzenesulfonamide
• NS00126734
• DTXSID1046394
• 1-Cyclooctyl-3(p-tolylsulfonyl)urea
• Glyoctamide [USAN:INN]
• GLYOCTAMIDE [USAN]
• SCHEMBL667731
• CAS-1038-59-1
• SR-01000944690-1
• GLYOCTAMIDE [INN]
• Tox21_112135_1
• AKOS024374264
• Benzenesulfonamide, N-((cyclooctylamino)carbonyl)-4-methyl-
• Glyoctamide (USAN/INN)
• Q27272734
• 1038-59-1
• SR-01000944690
• 9M5J13408Z
• D04355
• Tox21_112135
• CHEMBL2106774
• DTXCID9026394
• UNII-9M5J13408Z
• NCGC00164497-01
• NCGC00164497-02

• Inchi： 1S/C16H24N2O3S/c1-13-9-11-15(12-10-13)22(20,21)18-16(19)17-14-7-5-3-2-4-6-8-14/h9-12,14H,2-8H2,1H3,(H2,17,18,19)
• InChI Key： XTOBSLUVJNOXGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NC1CCCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 324.15100
• Monoisotopic Mass: 324.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.21
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.566
• PSA: 83.65000
• LogP: 4.95840